Cas no 2227820-10-0 ((1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol
• CAS No: 2227820-10-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6179201
• PubChem ID: 96734911
• Update Time: 2025-07-21

(1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol
• 2227820-10-0
• EN300-1739747

• Inchi： 1S/C8H13NO2/c1-6-3-5-11-8(6)7(10)2-4-9/h3,5,7,10H,2,4,9H2,1H3/t7-/m1/s1
• InChI Key： MHSSZHLGDDUQQD-SSDOTTSWSA-N
• SMILES： O1C=CC(C)=C1[C@@H](CCN)O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol

Introduction to (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol (CAS No. 2227820-10-0)

(1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol (CAS No. 2227820-10-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of amino alcohols and is characterized by its chiral center, which imparts specific stereochemical properties that are crucial for its biological interactions.

The (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol molecule consists of a 3-methylfuran ring attached to a propanol chain, with an amino group at the terminal position. The presence of the chiral center at the carbon atom adjacent to the hydroxyl group (C1) is a defining feature of this compound, contributing to its enantiomeric purity and potential for selective binding to biological targets.

Recent studies have highlighted the importance of (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through its interaction with viral enzymes and host cell receptors, thereby preventing viral entry and replication.

The structural uniqueness of (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol also makes it an attractive scaffold for drug design and optimization. Chemists have explored various modifications to this core structure to enhance its pharmacological properties, such as improving solubility, bioavailability, and metabolic stability. For example, the introduction of additional functional groups or modifications to the furan ring can significantly alter the compound's biological activity and pharmacokinetic profile.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R)-3-amino-1-(3-methylfuran-2-yl)propan-1-ol in treating various conditions. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients and exhibits a favorable safety profile. Further studies are needed to fully understand its therapeutic potential and optimize its use in clinical settings.

In conclusion, (1R)-3-amino-1-(3-methylfuran-2-y l)propan - 1 - ol (CAS No. 2227820 - 10 - 0) represents a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and chiral properties make it an important target for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, further solidifying its importance in the field.